Cas no 1337644-87-7 (3-(2-chloro-4-methylphenyl)methylpyrrolidine)

• Product Name: 3-(2-chloro-4-methylphenyl)methylpyrrolidine
• CAS No: 1337644-87-7
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5871569
• PubChem ID: 84781079
• Update Time: 2024-01-15

3-(2-chloro-4-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenyl)methylpyrrolidine
• EN300-1984978
• 3-[(2-chloro-4-methylphenyl)methyl]pyrrolidine
• 1337644-87-7

• Inchi： 1S/C12H16ClN/c1-9-2-3-11(12(13)6-9)7-10-4-5-14-8-10/h2-3,6,10,14H,4-5,7-8H2,1H3
• InChI Key： UMFBBEQEVYVLTR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CC1CNCC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų